Cas no 74901-08-9 (2-Hydroxy-5-(hydroxymethyl)benzaldehyde)

• Product Name: 2-Hydroxy-5-(hydroxymethyl)benzaldehyde
• CAS No: 74901-08-9
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00456941
• CID: 980535
• PubChem ID: 53142
• Update Time: 2025-09-20

2-Hydroxy-5-(hydroxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-5-HYDROXYMETHYL-BENZALDEHYDE
• 2-Hydroxy-5-(hydroxymethyl)benzaldehyde
• 5-hydroxymethyl salicylaldehyde
• 5-methoxysalicylaldehyde
• BENZALDEHYDE,2-HYDROXY-5-(HYDROXYMETHYL)
• Salicylaldehyde,5-(hydroxymethyl)
• 5-(Hydroxymethyl)salicylaldehyde
• BENZALDEHYDE, 2-HYDROXY-5-(HYDROXYMETHYL)-
• Salicylaldehyde, 5-(hydroxymethyl)-
• 5-hydroxymethylsalicylaldehyde
• 5-hydroxymethyl-salicylaldehyde
• MFHBKQHAPQBJFO-UHFFFAOYSA-N
• 9159AE
• 2-hydroxy-5-hydroxymethylbenzaldehyde
• MCULE

• MDL： MFCD00456941
• Inchi： 1S/C8H8O3/c9-4-6-1-2-8(11)7(3-6)5-10/h1-3,5,9,11H,4H2
• InChI Key： MFHBKQHAPQBJFO-UHFFFAOYSA-N
• SMILES： OC1C=CC(CO)=CC=1C=O
• BRN： 3237579

Computed Properties

• Exact Mass: 152.04700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.69700

2-Hydroxy-5-(hydroxymethyl)benzaldehyde Security Information

• HazardClass：IRRITANT